Cas no 866546-09-0 (3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine)
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine,3-bromo-5-chloro-
- 3-Bromo-5-chloro-7-azaindole
- 1H-PYRROLO[2,3-B]PYRIDINE, 3-BROMO-5-CHLORO-
- PubChem15524
- MWDJROWZDUZXBP-UHFFFAOYSA-N
- BCP27997
- SBB097808
- SB10311
- FCH1402267
- PB19126
- 3-bromo-5-chloropyrrolo[2,3-b]pyridine
- BC004014
- AX8085153
- Y4381
- ST24041898
- CS
- 3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine (ACI)
- P11058
- CS-0004723
- SCHEMBL1666074
- SY029622
- AC-22879
- 5-Chloro-3-bromo-1H-pyrrolo[2,3-b]pyridine
- MFCD11100204
- 3-bromo-5-chloro-1H-pyrrolo[2,3-b]-pyridine
- J-511992
- 3-bromo-5-chloro-1H-pyrrolo[2 pound not3-b]pyridine
- DTXSID80650744
- 866546-09-0
- AKOS005072003
- CC-0827
- 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine
-
- MDL: MFCD11100204
- Inchi: 1S/C7H4BrClN2/c8-6-3-11-7-5(6)1-4(9)2-10-7/h1-3H,(H,10,11)
- InChI Key: MWDJROWZDUZXBP-UHFFFAOYSA-N
- SMILES: ClC1C=C2C(NC=C2Br)=NC=1
Computed Properties
- Exact Mass: 229.92500
- Monoisotopic Mass: 229.925
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
- XLogP3: 2.6
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.878
- Melting Point: 240°
- Boiling Point: 350.4 °C at 760 mmHg
- Flash Point: 350.4 °C at 760 mmHg
- Refractive Index: 1.73
- PSA: 28.68000
- LogP: 2.97880
- Vapor Pressure: No data available
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108785-5g |
3-bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 95%+ | 5g |
$159 | 2021-08-06 | |
| Chemenu | CM108785-10g |
3-bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 95%+ | 10g |
$267 | 2021-08-06 | |
| abcr | AB467591-5 g |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine, min. 95%; . |
866546-09-0 | 5g |
€165.40 | 2023-07-18 | ||
| abcr | AB467591-10 g |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine, min. 95%; . |
866546-09-0 | 10g |
€248.70 | 2023-07-18 | ||
| abcr | AB467591-25 g |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine, min. 95%; . |
866546-09-0 | 25g |
€454.40 | 2023-07-18 | ||
| Apollo Scientific | OR33576-1g |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 97% | 1g |
£36.00 | 2025-02-20 | |
| TRC | B704495-10mg |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B704495-50mg |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B704495-100mg |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine |
866546-09-0 | 100mg |
$ 115.00 | 2022-06-06 | ||
| Matrix Scientific | 046634-500mg |
3-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine, >95% |
866546-09-0 | >95% | 500mg |
$58.00 | 2023-09-08 |
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Production Method
Production Method 1
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Raw materials
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Preparation Products
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Suppliers
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine
3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine: A Comprehensive Overview
The compound 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine, identified by the CAS number 866546-09-0, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and diverse applications. The presence of bromine and chlorine substituents at the 3 and 5 positions, respectively, imparts distinct electronic and steric effects, making this compound a subject of interest in both academic and industrial research.
Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The heterocyclic core of this compound provides a platform for further functionalization, enabling researchers to explore its potential as a lead compound in medicinal chemistry. For instance, modifications to the substituents on the pyrrolopyridine ring have shown promise in targeting specific enzymes involved in cancer progression.
The synthesis of 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine typically involves multi-step reactions, including nucleophilic aromatic substitution and cyclization processes. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for advanced characterization techniques such as X-ray crystallography and NMR spectroscopy. The structural elucidation of this compound has provided valuable insights into its conformational flexibility and electronic properties.
In terms of pharmacological activity, 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine has demonstrated moderate inhibitory effects on several kinases, making it a candidate for further optimization in drug development pipelines. Preclinical studies have also explored its potential as an anti-inflammatory agent, with promising results indicating its ability to modulate key inflammatory pathways. These findings underscore the versatility of this compound in addressing multiple therapeutic targets.
The application of computational chemistry tools has significantly enhanced our understanding of the molecular interactions involving 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine.Docking studies have revealed favorable binding modes with various protein targets, providing a rational basis for experimental validation. Additionally, quantum chemical calculations have shed light on the electronic distribution within the molecule, which is crucial for predicting its reactivity in different chemical environments.
From an industrial perspective, the synthesis and characterization of this compound align with current trends toward sustainable chemistry practices. Researchers are increasingly focusing on developing eco-friendly synthesis routes that minimize waste generation and energy consumption. The synthesis of CAS No. 866546-09-0 is no exception; recent advancements have introduced catalytic systems that enhance reaction efficiency while reducing environmental impact.
In conclusion, 3-Bromo-5-chloro-1H-pyrrolo[2,3-B]pyridine, with its unique structural features and promising biological activities, represents a valuable asset in contemporary chemical research. Its continued exploration across diverse fields will undoubtedly contribute to breakthroughs in drug discovery and material science. As research progresses, further insights into its properties will pave the way for innovative applications that benefit society at large.
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